N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide

• IUPAC Name: N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• InChI: InChI=1S/C17H21ClN2O2/c18-15-9-5-4-8-14(15)12-20-17(22)16(21)19-11-10-13-6-2-1-3-7-13/h4-6,8-9H,1-3,7,10-12H2,(H,19,21)(H,20,22)
• InChI Key: VXXBQNPNWAKORA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C17H21ClN2O2
• Molecular Weight: 320.8 g/mol

Description

N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide, also known as CECO, is a novel compound with potential applications in scientific research. This molecule has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Hydrogen Bonding and Crystal Structures

The compound N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide, as part of the family of anticonvulsant enaminones, has been studied for its hydrogen bonding and crystal structure properties. For instance, Kubicki, Bassyouni, and Codding (2000) investigated the crystal structures of similar anticonvulsant enaminones, revealing insights into hydrogen bond networks and molecular conformations (Kubicki, M., Bassyouni, H., & Codding, P. W., 2000).

Anticonvulsant Activity

The compound's potential as an anticonvulsant agent has been a subject of research. Scott et al. (1993) continued evaluating similar enaminone compounds, such as methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate, to explore structure-activity correlations and anticonvulsant activities (Scott, K. et al., 1993).

Synthesis and Characterization

The synthesis and characterization of derivatives of this compound have been extensively studied. Özer et al. (2009) synthesized N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives and characterized them using various spectroscopic methods (Özer, C. K. et al., 2009).

Potential Antimicrobial Agents

Research has also explored the antimicrobial potential of related compounds. Desai, Dodiya, and Shihora (2011) synthesized and screened a series of similar compounds for their antibacterial and antifungal activities (Desai, N., Dodiya, A., & Shihora, P. N., 2011).

Anticancer Evaluation

Another area of interest is the anticancer properties of related compounds. Ravinaik et al. (2021) designed and synthesized substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, evaluating their anticancer activity against various cancer cell lines (Ravinaik, B. et al., 2021).

Antinociceptive Activities

The compound's derivatives have also been studied for their antinociceptive activities. Masocha, Kombian, and Edafiogho (2016) evaluated the antinociceptive activity of five anilino enaminones, including compounds similar to this compound, in various tests (Masocha, W., Kombian, S., & Edafiogho, I., 2016).